(5-((Diethylamino)methyl)furan-2-yl)methanol

• CAS No.: 15433-80-4
• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol
• IUPAC Name: [5-(diethylaminomethyl)furan-2-yl]methanol
• InChI: InChI=1S/C10H17NO2/c1-3-11(4-2)7-9-5-6-10(8-12)13-9/h5-6,12H,3-4,7-8H2,1-2H3
• InChI Key: CRHKDRDOMGTZON-UHFFFAOYSA-N
• SMILES: CCN(CC)CC1=CC=C(O1)CO

Description

(5-((Diethylamino)methyl)furan-2-yl)methanol is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-furfuryl alcohol (8.24 g; 84 mmol) in 55 ml of acetic acid was added dropwise a solution of N,N,N',N'-tetraethyl-methylenediamine (20 g; 126 mmol)in 25 ml of acetic acid, and the solution was stirred at 0° C. for 30 minutes and at room temperature for 17 hours. The above solution was concentrated in vacuo, the residue was basified with dropwise addition of 30% of NaOH solution at 0° C. (to pH=11), and the mixture was extracted with ethyl acetate. The mixture was filtered, the organic layer was dried over sodium sulfate and concentrated in vacuo to yield a brown oil. The oil was distilled with a Kugelrohr Apparatus to afford 12.33 g (80%) of 5-diethylaminomethyl-2-hydroxymethylfuran as a yellow oil, b.p. 140° C./1 mm.